TG(16:0/18:2(9Z,12Z)/18:2(9Z,12Z))[iso3]

• Molecular Formula: C55H98O6
• Molecular Weight: 855.4 g/mol
• IUPAC Name: [(2R)-3-hexadecanoyloxy-2-[(9Z,12Z)-octadeca-9,12-dienoyl]oxypropyl] (9Z,12Z)-octadeca-9,12-dienoate
• InChI: InChI=1S/C55H98O6/c1-4-7-10-13-16-19-22-25-27-30-33-36-39-42-45-48-54(57)60-51-52(50-59-53(56)47-44-41-38-35-32-29-24-21-18-15-12-9-6-3)61-55(58)49-46-43-40-37-34-31-28-26-23-20-17-14-11-8-5-2/h16-17,19-20,25-28,52H,4-15,18,21-24,29-51H2,1-3H3/b19-16-,20-17-,27-25-,28-26-/t52-/m1/s1
• InChI Key: LXAWUIOWWNQCQA-HFHWEOLTSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCC(=O)OC[C@H](COC(=O)CCCCCCC/C=C\C/C=C\CCCCC)OC(=O)CCCCCCC/C=C\C/C=C\CCCCC
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCC=CCC=CCCCCC)OC(=O)CCCCCCCC=CCC=CCCCCC

Description

TG(16:0/18:2(9Z,12Z)/18:2(9Z,12Z))[iso3] is a triglyceride.

Scientific Research Applications

Thermoelectric Applications

• Thermoelectric Generators (TEGs) : TEGs transform heat flow into electricity and are valuable in energy harvesting from waste heat or natural heat sources. Key research indicates that conducting polymers, with controlled oxidation levels and low intrinsic thermal conductivity, offer a potential thermoelectric material solution for TEGs, showing promise in efficient devices (Bubnova et al., 2011).

Lipid Analysis and Disease Research

• Cardiovascular and Liver Diseases : High levels of triacylglycerols (TGs) are linked to cardiovascular and liver diseases. Comprehensive analysis of TGs, including those with specific fatty acid chain composition, aids in understanding their role in these diseases. This is crucial for advancing accurate lipid analysis and understanding aberrant specific TG metabolism, especially in conditions like hepatocellular carcinoma (Guan et al., 2017).

Nutritional Science

• Infant Nutrition : Specific TG structures, notably those in human milk fat, are crucial for nutrient absorption in infants. The stereoisomeric structure of TGs in human milk, especially their fatty acid positioning, is believed to aid nutrient absorption. Research in this area focuses on replicating these structures in plant-derived infant formulas for better nutrient absorption and overall health benefits (Van Erp et al., 2021).

Chemical Analysis and Measurement Techniques

• Thermogravimetric Analysis (TGA) : TGA is a method used to study thermal degradation or oxidation of polymers and other materials. This technique is essential for determining correct source temperatures in chemical vapor deposition processes, offering insights into vapor pressure measurements of moderately volatile compounds (Niskanen et al., 2001).

Biochemical Research

• Microalga Isochrysis Galbana Study : Research on the microalga Isochrysis galbana, rich in polyunsaturated fatty acids (PUFAs), includes analyzing its glycosylglycerides and glycosylceramides content. This microalga is investigated for potential applications in food and as a source of bioactive compounds, contributing to understanding the anti-inflammatory activities of specific molecular structures (de los Reyes et al., 2016).